Potassium chromate

Specification

• Description: Potassium Chromate is a yellowish, crystalline, inorganic compound that emits toxic chromium fumes upon heating. Potassium chromate is highly corrosive and is a strong oxidizing agent. This substance is used in the manufacture of dyes and in textile dyeing processes. Potassium chromate primarily affects the nose, throat and lungs causing ulcerations, shortness of breath, bronchitis, pneumonia and asthma but can also affect the gastrointestinal tract, liver, kidneys and immune system. This substance is a known human carcinogen and is associated with an increased risk of developing lung cancer and cancer of the sinonasal cavity. (NCI05); Potassium chromate is a yellow crystalline solid. It is soluble in water. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in chemical analysis, in making pigments for paints and inks, as a fungicide, and to make other chromium compounds.; Potassium chromate is a potassium salt consisting of potassium and chromate ions in a 2:1 ratio. It has a role as a carcinogenic agent and an oxidising agent. It contains a chromate(2-).
• CAS No.: 7789-00-6
• Molecular Formula: K2CrO4; CrK2O4
• Molecular Weight: 194.19 g/mol
• IUPAC Name: dipotassium;dioxido(dioxo)chromium
• Standard InChI: InChI=1S/Cr.2K.4O/q;2*+1;;;2*-1
• Standard InChI Key: XMXNVYPJWBTAHN-UHFFFAOYSA-N
• SMILES: [O-][Cr](=O)(=O)[O-].[K+].[K+]
• Canonical SMILES: [O-][Cr](=O)(=O)[O-].[K+].[K+]
• Boiling Point: 1000 °C
• Colorform: Yellow orthorhombic crystals; Lemon-yellow crystals
• Melting Point: 975 °C; 968 °C